Cas no 90054-69-6 (Hexanoic acid, 3,3-dimethyl-2,5-dioxo-, ethyl ester)

Hexanoic acid, 3,3-dimethyl-2,5-dioxo-, ethyl ester structure
90054-69-6 structure
Product Name:Hexanoic acid, 3,3-dimethyl-2,5-dioxo-, ethyl ester
CAS No:90054-69-6
MF:C10H16O4
MW:200.231643676758
CID:795399
PubChem ID:13226794
Update Time:2025-04-19

Hexanoic acid, 3,3-dimethyl-2,5-dioxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Hexanoic acid, 3,3-dimethyl-2,5-dioxo-, ethyl ester
    • ethyl 3,3-dimethyl-2,5-dioxohexanoate
    • DTXSID20530091
    • 90054-69-6
    • Inchi: 1S/C10H16O4/c1-5-14-9(13)8(12)10(3,4)6-7(2)11/h5-6H2,1-4H3
    • InChI Key: AIYRDFDWUOJQQN-UHFFFAOYSA-N
    • SMILES: O=C(C(=O)OCC)C(C)(C)CC(C)=O

Computed Properties

  • Exact Mass: 200.10485899g/mol
  • Monoisotopic Mass: 200.10485899g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 6
  • Complexity: 253
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 60.4Ų

Hexanoic acid, 3,3-dimethyl-2,5-dioxo-, ethyl ester Related Literature

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